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Compound of Interest

Compound Name: Chlorogenic acid-13C3

Cat. No.: B15141568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Chlorogenic acid-13C3, a stable isotope-labeled internal standard crucial for accurate

quantification in research and drug development. The guide details product specifications from

various suppliers, outlines a representative experimental protocol for its use in liquid

chromatography-mass spectrometry (LC-MS), and illustrates key signaling pathways influenced

by chlorogenic acid.

Commercial Availability and Specifications
Chlorogenic acid-13C3 is available from several commercial suppliers, primarily as a

reference standard for analytical applications. While specific details such as isotopic purity may

require direct inquiry or access to a certificate of analysis, the following tables summarize the

publicly available quantitative data for Chlorogenic acid-13C3 from prominent vendors.

Table 1: General Product Specifications
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Supplier
Catalog
Number

Molecular
Formula

Molecular
Weight ( g/mol
)

Unlabeled CAS
Number

Axios Research AR-C02451 C₁₃¹³C₃H₁₈O₉ 357.28 327-97-9[1]

Sinco

Pharmachem

Inc.

C22694 C₁₃¹³C₃H₁₈O₉ 357.28 327-97-9[2]

LGC Standards TRC-C366542 C₁₃¹³C₃H₁₈O₉ 357.287 327-97-9[3]

Pharmaffiliates PA STI 019780 C₁₃¹³C₃H₁₈O₉ 357.29 327-97-9[4]

MedChemExpres

s
HY-N0055S C₁₃¹³C₃H₁₈O₉ 357.29 327-97-9

Table 2: Available Quantities and Storage

Supplier Available Quantities Storage Conditions

Sinco Pharmachem Inc.
10mg/vial, 25mg/vial,

50mg/vial[2]
Not specified

LGC Standards 1mg, 5mg, 10mg[3] Not specified

Pharmaffiliates Not specified 2-8°C Refrigerator[4]

MedChemExpress Not specified Refer to Certificate of Analysis

Applications in Research and Drug Development
Chlorogenic acid-13C3 serves as an indispensable tool in pharmacokinetic and metabolic

studies. Its primary application is as an internal standard in quantitative analysis by techniques

such as LC-MS/MS.[5] The stable isotope label ensures that its chemical and physical

properties are nearly identical to the unlabeled analyte, allowing for accurate correction of

variations during sample preparation and analysis. This is critical for achieving reliable and

reproducible results in bioanalytical methods.
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Representative Experimental Protocol:
Quantification of Chlorogenic Acid in Plasma using
LC-MS/MS
This protocol is a representative example adapted from published methods for the

quantification of chlorogenic acid in biological matrices.[4][6]

1. Materials and Reagents:

Chlorogenic acid (unlabeled standard)

Chlorogenic acid-13C3 (Internal Standard)

Human Plasma (or other biological matrix)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (ultrapure)

Acetonitrile (LC-MS grade)

2. Standard Solution Preparation:

Prepare stock solutions of chlorogenic acid and Chlorogenic acid-13C3 in methanol.

Prepare a series of calibration standards by spiking known concentrations of chlorogenic

acid into the biological matrix.

Prepare a working solution of the internal standard (Chlorogenic acid-13C3) in methanol.

3. Sample Preparation:

To 100 µL of plasma sample, calibrator, or quality control sample, add 20 µL of the internal

standard working solution.
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Precipitate proteins by adding 300 µL of methanol containing 0.1% formic acid.

Vortex mix for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes.

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

LC System: A high-performance liquid chromatography system.

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient Elution: A suitable gradient to separate chlorogenic acid from matrix components.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Negative Electrospray Ionization (ESI-).

MRM Transitions:

Chlorogenic acid: [Precursor ion] -> [Product ion]

Chlorogenic acid-13C3: [Precursor ion+3] -> [Product ion]

5. Data Analysis:

Quantify the concentration of chlorogenic acid in the samples by calculating the peak area

ratio of the analyte to the internal standard and comparing it to the calibration curve.
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Signaling Pathways and Mechanisms of Action
Chlorogenic acid exerts its biological effects through the modulation of several key signaling

pathways. Understanding these pathways is crucial for researchers in drug development.

Sample Preparation LC-MS/MS Analysis

Data Processing

Plasma Sample Add Internal Standard
(Chlorogenic acid-13C3)

Protein Precipitation
(Methanol) Centrifugation Collect Supernatant LC Separation

(C18 Column)
MS/MS Detection

(MRM Mode)
Calculate Peak Area Ratio

(Analyte/IS)

Quantification

Calibration Curve

Click to download full resolution via product page

A representative experimental workflow for the quantification of chlorogenic acid.

Chlorogenic acid has been shown to possess anti-inflammatory, antioxidant, and metabolic

regulatory properties. These effects are mediated through its interaction with complex cellular

signaling networks.
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Key signaling pathways modulated by chlorogenic acid.

NF-κB Pathway: Chlorogenic acid has been reported to inhibit the activation of the Nuclear

Factor-kappa B (NF-κB) pathway.[2] By doing so, it can suppress the expression of pro-

inflammatory cytokines such as TNF-α and IL-6, contributing to its anti-inflammatory effects.

MAPK Pathway: The Mitogen-Activated Protein Kinase (MAPK) signaling cascade is another

critical pathway in the inflammatory response. Chlorogenic acid can modulate this pathway,

further contributing to its anti-inflammatory properties.
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Nrf2 Pathway: Chlorogenic acid is known to activate the Nuclear factor erythroid 2-related

factor 2 (Nrf2) pathway.[2] This leads to the upregulation of antioxidant response elements and

the expression of protective enzymes like heme oxygenase-1 (HO-1), enhancing the cellular

antioxidant defense mechanisms.

This technical guide provides a foundational understanding for researchers and professionals

working with Chlorogenic acid-13C3. For specific applications and detailed protocols, it is

recommended to consult the technical documentation provided by the suppliers and relevant

scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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